molecular formula C11H13NO3 B8642417 1-Methylcyclobutyl pyridin-2-yl carbonate CAS No. 790305-12-3

1-Methylcyclobutyl pyridin-2-yl carbonate

Cat. No.: B8642417
CAS No.: 790305-12-3
M. Wt: 207.23 g/mol
InChI Key: HBCRGUUTZSVQGL-UHFFFAOYSA-N
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Description

1-Methylcyclobutyl pyridin-2-yl carbonate is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

790305-12-3

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

(1-methylcyclobutyl) pyridin-2-yl carbonate

InChI

InChI=1S/C11H13NO3/c1-11(6-4-7-11)15-10(13)14-9-5-2-3-8-12-9/h2-3,5,8H,4,6-7H2,1H3

InChI Key

HBCRGUUTZSVQGL-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC1)OC(=O)OC2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of KH (400 mg, 35% in oil, 3.5 mmol) was added 5 mL of hexane. It was stirred for 5 min, and then the hexane was removed. This process was repeated three times. THF (5 mL) was added to this prewashed KH, and then 1-methylcyclobutanol (200 mg, 2.3 mmol) was added at 0° C. The mixture was stirred (0° C. to rt) for 1 h, and then carbonic acid dipyridin-2-yl ester (753 mg, 3.5 mmol) was added. The mixture was stirred at rt for 4 h, and the reaction was diluted with sat. aq. NH4Cl. The mixture was then extracted with EtOAc, and the solvent was removed in vacuo to obtain 200 mg of the crude carbonic acid 1-methyl-cyclobutyl ester pyridin-2-yl ester as an orange solid. It was used directly in the next step without further purification.
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step Two
Quantity
753 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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